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Compound of Interest

Compound Name: Glutaric acid-d2
Cat. No.: B1444791
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of glutaric acid-d2, a crucial tool in the
study and diagnosis of glutaric aciduria type | (GA-I), an inherited metabolic disorder. This

document details its chemical properties, its application in experimental protocols, and the

metabolic pathways it helps to elucidate.

Core Data Presentation

Glutaric acid-d2, more specifically designated as glutaric acid-2,2,4,4-d4, is a stable isotope-
labeled internal standard used for the accurate quantification of glutaric acid in biological
samples. Its physical and chemical properties are summarized below.
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Value

Reference

Chemical Name

Glutaric acid-2,2,4,4-d4

[1](21[3]

Synonyms Pentanedioic-2,2,4,4-d4 Acid [1]
Labeled CAS Number 19136-99-3 [1112][3]
Unlabeled CAS Number 110-94-1 [11[3]
Molecular Formula C5H4D404 [2]
Molecular Weight 136.14 g/mol [21[31[4]

Metabolic Pathway of Lysine and Tryptophan
Catabolism

Glutaric acid is an intermediate in the catabolism of the amino acids lysine and tryptophan. In

individuals with Glutaric Aciduria Type I, a deficiency in the mitochondrial enzyme glutaryl-CoA

dehydrogenase leads to the accumulation of glutaric acid and its derivatives, causing

neurotoxicity. The simplified metabolic pathway is illustrated below.
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Caption: Simplified metabolic pathway of lysine and tryptophan catabolism.
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Experimental Protocols

Glutaric acid-d2 is primarily utilized as an internal standard in isotope dilution mass
spectrometry for the quantification of glutaric acid in biological fluids such as urine and plasma.

Experimental Workflow: Quantification of Glutaric Acid

The general workflow for the analysis of glutaric acid using a stable isotope-labeled internal
standard is depicted below.
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Caption: General experimental workflow for glutaric acid quantification.
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Detailed Methodology: Isotope Dilution Mass
Spectrometry

This protocol provides a general framework. Specific parameters may require optimization
based on the instrumentation and laboratory conditions.

1. Sample Preparation:
o Urine: Centrifuge a urine sample to remove any particulate matter.

o Plasma/Serum: Precipitate proteins using a suitable solvent (e.g., acetonitrile) and centrifuge
to obtain the supernatant.

2. Internal Standard Spiking:

e Prepare a stock solution of glutaric acid-d2 in a suitable solvent (e.g., methanol or water) at
a known concentration.

e Add a precise volume of the glutaric acid-d2 internal standard solution to a measured
volume of the biological sample (urine supernatant or protein-free plasma).

3. Extraction:

o Liquid-Liquid Extraction: Acidify the sample with HCI and extract the organic acids with a
solvent such as ethyl acetate. Evaporate the organic layer to dryness under a stream of
nitrogen.

o Solid-Phase Extraction (SPE): Utilize an appropriate SPE cartridge to isolate the organic
acids from the sample matrix. Elute the acids and evaporate the eluent to dryness.

4. Derivatization:

« To improve volatility and chromatographic properties for Gas Chromatography-Mass
Spectrometry (GC-MS), the dried extract is derivatized. A common method is silylation using
reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane
(TMCS).
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 Incubate the sample with the derivatizing agent at an elevated temperature (e.g., 60-80°C)
for a specified time (e.g., 30-60 minutes).

5. GC-MS Analysis:
e Gas Chromatograph (GC):

o Column: Use a capillary column suitable for organic acid analysis (e.g., a 5% phenyl-
methylpolysiloxane column).

o Injection: Inject a small volume (e.g., 1 uL) of the derivatized sample.

o Temperature Program: Implement a temperature gradient to separate the analytes of
interest.

e Mass Spectrometer (MS):
o lonization: Use Electron lonization (EI).

o Analysis Mode: Operate in Selected lon Monitoring (SIM) mode to enhance sensitivity and
selectivity. Monitor characteristic ions for both native glutaric acid and glutaric acid-d2.

6. Quantification:

o Generate a calibration curve by analyzing standards containing known concentrations of
unlabeled glutaric acid and a fixed concentration of glutaric acid-d2.

o Calculate the ratio of the peak area of the analyte (native glutaric acid) to the peak area of
the internal standard (glutaric acid-d2) for both the standards and the unknown samples.

o Determine the concentration of glutaric acid in the biological samples by interpolating their
peak area ratios on the calibration curve.

This technical guide provides a foundational understanding of glutaric acid-d2 for its
application in a research and clinical diagnostic setting. For specific applications, further
optimization of the described protocols is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glutaric-d4 Acid | CAS 19136-99-3 | LGC Standards [Igcstandards.com]

2. medchemexpress.com [medchemexpress.com]

[ ]
w
©
c
—
Q
—=.
(@)
o]
Q.
o
—~
™
N~
H
&
)
Jo
o
i
A
(o]
3
S
1
Q)
Q
3
(o)
—=.
Qo
Q
@D
7]
o
—
o
©
@D
—
o))
o
o
=
o]
—
o
—=.
D
v
)
—
=
w
[
o
P
o1

[isotope.com]

4. d4-Glutaric acid | C5H804 | CID 129664150 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Glutaric Acid-d2: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1444791/docs#glutaric-acid-d2-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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